150347-59-4

5(6)-Carboxyfluorescein diacetate succinimidyl ester

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• CAS RN:
• 150347-59-4

• Formula:
• C58H38N2O22

• InChI:
• InChI=1S/2C29H19NO11/c1-14(31)37-17-4-7-21-23(12-17)39-24-13-18(38-15(2)32)5-8-22(24)29(21)20-6-3-16(11-19(20)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34;1-14(31)37-17-4-7-20-23(12-17)39-24-13-18(38-15(2)32)5-8-21(24)29(20)22-11-16(3-6-19(22)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34/h2*3-8,11-13H,9-10H2,1-2H3

• InChIKey:
• LZFDYQHOQDFMOA-UHFFFAOYSA-N

• Cell-permeable, fluorogenic, non-selective esterase substrate. Hydrolyzes to hydrophilic fluorescent 5-CFDA and 5-FAM derivatives intracellularly. Partitions with high fidelity between daughter cells for up to eight generational divisions. Tracks cell proliferation.
  CFDA-SE is a stable, cell-permeable dye that consists of a fluorescein molecule containing two acetate moieties and a succinimidyl ester (SE) functional group. Upon diffusion into the intracellular environment, the acetate groups are cleaved by cellular esterases leaving CFSE, which is fluorescent and not cell permeable. CFSE covalently couples to intracellular molecules via its succinimidyl group and can be retained in cells for at least eight weeks. CFDA-SE is often used to assay cell proliferation as it is partitioned with high fidelity between daughter cells for up to eight generational divisions. CFSE, the...

5(6)-Carboxyfluorescein diacetate succinimidyl ester

• CAS RN:
• 1216916-98-1; 150347-59-4

• Formula:
• C58H38N2O22

• InChI:
• InChI=1S/2C29H19NO11/c1-14(31)37-17-4-7-21-23(12-17)39-24-13-18(38-15(2)32)5-8-22(24)29(21)20-6-3-16(11-19(20)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34;1-14(31)37-17-4-7-20-23(12-17)39-24-13-18(38-15(2)32)5-8-21(24)29(20)22-11-16(3-6-19(22)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34/h2*3-8,11-13H,9-10H2,1-2H3

• InChIKey:
• LZFDYQHOQDFMOA-UHFFFAOYSA-N

• 5(6)-Carboxyfluorescein diacetate succinimidyl ester is a useful research compound. Its molecular formula is C58H38N2O22 and its molecular weight is 1114.934. The purity is usually 95%.